Cas no 898415-11-7 (N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide)

• Product Name: N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide
• CAS No: 898415-11-7
• MF: C₁₈H₂₆FN₃O₄S
• MW: 399.480146884918
• CID: 5914594
• PubChem ID: 18574315
• Update Time: 2025-10-28

N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• 898415-11-7
• N'-{2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]ethyl}-N-propylethanediamide
• N'-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]-N-propyloxamide
• AKOS024660943
• F2571-0084
• N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-propyloxalamide
• N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide

• Inchi： 1S/C18H26FN3O4S/c1-2-11-20-17(23)18(24)21-12-10-15-5-3-4-13-22(15)27(25,26)16-8-6-14(19)7-9-16/h6-9,15H,2-5,10-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key： KLKUEZTWFFPPQG-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NCCC1CCCCN1S(C1=CC=C(F)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 399.16280565g/mol
• Monoisotopic Mass: 399.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide

N'-{2-1-(4-Fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide: A Comprehensive Overview

N'-{2-1-(4-Fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide (CAS No. 898415-11-7) is a complex organic compound with a unique structure that combines elements of both aromatic and cyclic amine functionalities. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials synthesis. The molecule's structure, which includes a piperidine ring, a sulfonyl group, and an ethanediamide moiety, contributes to its versatile chemical properties.

The 4-fluorobenzenesulfonyl group attached to the piperidine ring introduces electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions. Recent studies have demonstrated that this group plays a crucial role in modulating the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the piperidine ring provides structural rigidity, which is essential for maintaining the compound's stability under varying environmental conditions.

One of the most notable advancements in the study of N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide involves its application in peptide synthesis. Researchers have found that the compound's ethanediamide moiety acts as an effective coupling agent, facilitating the formation of stable peptide bonds. This discovery has opened new avenues for the development of bioactive molecules with enhanced therapeutic potential.

Moreover, the compound's ability to form stable metal complexes has been explored in recent studies. The interaction between the sulfonyl group and transition metals such as copper and zinc has been shown to enhance catalytic activity in organic synthesis. This property makes N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide a valuable tool in green chemistry, where it can be used to design more efficient and environmentally friendly reaction pathways.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the scalability of the synthesis but also aligns with modern trends toward sustainable chemical manufacturing.

Recent computational studies have provided deeper insights into the molecular dynamics of N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide. By employing density functional theory (DFT), researchers have mapped out the electronic distribution and conformational flexibility of the molecule. These findings have been instrumental in predicting its behavior in different chemical environments and optimizing its performance in practical applications.

The compound's potential applications extend beyond traditional chemistry into emerging fields such as nanotechnology and biotechnology. For instance, its ability to self-assemble into nanostructures under specific conditions has been explored for use in drug delivery systems and sensors. These applications highlight the versatility of N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide as a multifunctional building block in modern material science.

In conclusion, N'-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide (CAS No. 898415-11-7) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations within medicinal chemistry, materials science, and beyond.